6,7-Difluoro-1-methyl-1,3-benzimidazole
Overview
Description
6,7-Difluoro-1-methyl-1,3-benzimidazole is an organic compound that has a wide range of applications in the field of chemistry. It is an important intermediate in the synthesis of a variety of drugs and other compounds, and has been studied extensively for its potential uses in medicinal chemistry and pharmaceutical research. This article will provide an overview of 6,7-Difluoro-1-methyl-1,3-benzimidazole, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Anticancer Agents
Benzimidazole derivatives, including 6,7-Difluoro-1-methyl-1,3-benzimidazole, have been studied extensively for their potential as anticancer agents . The structure of benzimidazole is similar to the nucleotides found in the human body, making it a promising candidate for new generation anticancer agents . The bioactivities of benzimidazole compounds can be further improved by changing its functional groups on the core structure .
Antifungal Activity
Benzimidazole compounds have also been studied for their antifungal activity . The benzene ring of the benzimidazole compound can interact with the electrostatic region of fungal cells, which can be beneficial for antifungal activity .
Antibacterial Agents
Benzimidazole and its derivatives have shown potential as antibacterial agents . The presence of certain functional groups on the benzimidazole core structure can enhance its antibacterial activity .
Antiviral Agents
Benzimidazole compounds have been studied for their potential as antiviral agents . The structure of benzimidazole allows it to interact with viral proteins, inhibiting their function and thus the replication of the virus .
Anti-Inflammatory Agents
Benzimidazole and its derivatives have shown potential as anti-inflammatory agents . The presence of certain functional groups on the benzimidazole core structure can enhance its anti-inflammatory activity .
Analgesic Agents
Benzimidazole compounds have been studied for their potential as analgesic agents . The structure of benzimidazole allows it to interact with pain receptors in the body, potentially reducing pain sensation .
Mechanism of Action
Target of Action
They are widely used in medicine and are present in medications with various types of biological activity such as antiulcer, antiviral, antitumor, and antifungal .
Mode of Action
It is known that the insertion of fluorine atoms into the molecules of heterocyclic compounds leads to a significant increase in biological activity .
Biochemical Pathways
Benzimidazole derivatives are used as the building blocks for the synthesis of nonpeptide antagonists of the angiotensin ii receptor , suggesting potential involvement in the renin-angiotensin system.
properties
IUPAC Name |
6,7-difluoro-1-methylbenzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2N2/c1-12-4-11-6-3-2-5(9)7(10)8(6)12/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFYZSWKRVVPXTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C(=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00718355 |
Source
|
| Record name | 6,7-Difluoro-1-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00718355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1352318-37-6 |
Source
|
| Record name | 6,7-Difluoro-1-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00718355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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